Today, nanoparticles have promised a variety of applications in conjugation with biomolecules. Selenium nanoparticles (SeNPs) have shown to be potential candidates in a wide range of applications, and amyloid fibrils with well-known physicochemical stability and ability to mimic the extracellular matrix have been highlighted with possible use in tissue engineering. To exploit the dual properties of nano and bio components in biomedical applications, this research aimed to develop a nanohybrid system through assembling SeNPs on lysozyme amyloid fibrils and investigate possibility of incorporating two features of conductivity and antibacterial effect of SeNPs into the hybrid system. Spectroscopic and microscopy techniques including UV–Vis, far-UV circular dichroism spectropolarimetry, thioflavin-T assay, and transmission electron microscopy were used to characterize formation of the amyloid fibrils, selenium nanoparticles, and their hybrid form. Antibacterial activity of the individual components as well as the hybrid was determined against Escherichia coli and Staphylococcus aureus. Assembly of SeNPs on amyloid fibrils enhanced antibacterial activity as shown by the minimum inhibitory concentration method and improved conductivity using electrochemical impedance spectroscopy. Results of this investigation suggest that combination of nanoparticles with amyloid fibrils paves the way for the development of versatile nanohybrid systems with improved properties and promising application in regenerative medicine.

A comprehensive analysis of the transport properties of solutions of three pyridinium-based ionic liquids, 2-chloro-1-methylpyridinium iodide [o-mpy][I]; 3-chloro-1-methylpyridinium iodide [m-mpy][I], and 4-chloro-1-methylpyridinium iodide, [p-mpy][I], has been derived utilising conductometric data at temperatures ranging from 298.15 to 313.15 K (in steps of 5 K) in 10%, 30%, and 50% W/W mixtures of MeOH–H2O and DMF–H2O. On the basis of conductometric data, the limiting molar conductance and ion-pair association were evaluated and re-evaluated using a computer-programmed Fuoss-Edelson strategy, and the acquired results were evaluated in terms of the influence of temperature, the solvent's nature, ion-ion, ion–solvent interactions, and substituent positions on the transport characteristics. Using conductance-based data, the \(\Lambda_{ \circ } \eta_{ \circ }\),\({R}_{H}\), activation energy of the transport process and association's thermodynamic functions values of these ILs were computed and thoroughly analysed. Surprisingly, the "positioning" of the substituent (Cl) in the ortho, meta, or para-position had a minor impact on the ion pair association of three ILs in the chosen solvents, with the \({K}_{A}\) values for para-substituted [p-mpy][I] being about 1.07-fold lower than [m-mpy][I] and [o-mpy][I], respectively. This article's results supplied critical data about the transport properties of pyridinium-based ionic liquids, which is essential and beneficial for the diverse fields of such ionic liquids that are currently being utilised. Graphical abstract

Some pyrazole-based heterocycles such as pyrrolone, pyridazinone, and imidazole derivatives were synthesized utilizing the pyrazolyl-2(3H)-furanone derivative 3, which was obtained in a good yield via Perkin condensation of 5-chloro-4-formyl-3-methyl-1-phenylpyrazole with 3-(4-methylbenzoyl)propionic acid in the presence of cyclo-dehydrating agent (sodium acetate and acetic anhydride). Also, the acid hydrazide obtained was reacted with some carbonyl reagents such as acetic anhydride, benzoyl chloride, 4-chlorobenzaldehyde, and 1,3-diphenyl-4-formylpyrazole, aiming to achieve new pyrrolone derivatives. The antioxidant, antimicrobial, and antiviral activity screening of some synthesized compounds demonstrated that some of them offered strong potencies. An experimental trial was undertaken to explore the effect of different substances and applied against avian influenza HPAI-H5N1 (AIV) to evaluate the antiviral replication in specific pathogen-free chicken embryos. All the compounds were screened for their antimicrobial activities, and most of tested compounds showed potent inhibition growth activity toward Haemophilus (Gram-negative bacteria), Staphylococcus aureus (Gram-positive bacteria), and Candida albicans fungus. Upon antimicrobial screening, it was observed that the majority of the compounds were found to be active against Staphylococcus aureus, Haemophilus, and Candida albicans as compared to standard drugs. This experiment shows the potential usage of these compounds as antiviral agents and can be considered as a viable means to control the economically important avian influenza of poultry. These compounds can thus be recommended for their antiviral, antibacterial, and antifungal property and can very well be used as immunostimulants.

The adsorptive removal of methylene blue (MB) from aqueous solution is often executed by attapulgite (ATP) due to its unique one-dimensional nanoscale structure and low-cost, abundant, eco-friendly advantages. Another commonly used material for this job is activated carbon. In this study, a novel composite porous ceramsite was prepared by combining activated carbon and ATP clay to remove MB from an aqueous solution. The composite porous ceramsite, calcined at 450 °C (CPC-450), was characterized by SEM, FT-IR, XRD, and BET specific surface area measurements. It possessed a high specific surface area of 313.606 m2/g and exhibited superior adsorption capacity toward MB than that of raw ATP. Consequently, a 99.6% MB removal efficiency was achieved at adsorption equilibrium. Moreover, the maximum adsorption capacity of CPC-450 increased compared to the raw ATP, with a value of 50.68 mg/g, and it could be reused more than 6 times. The adsorption experiment was executed at different conditions, and the Langmuir isotherm model and pseudo-second-order kinetic equation fitted the obtained data very well. The main driving forces for the adsorption process were found to be hydrogen-bonding interaction, electrostatic attraction, and chemical association.

The release of lanthanides (Rare Earth Metals) into the environment due to increased industrial and mining activities has resulted in ecological consequences, underscoring the crucial importance of lanthanide detection. With the aim of developing an effective chemosensor for the detection of lanthanides, we functionalized CTC with ethyl-phthalimide due to the presence of electronegative oxygen and nitrogen binding sites. Optimized ligand showed the highest docking score with ytterbium and upon confirming with the experimental study we observed significant quenching upon interaction with ytterbium. The DFT study was introduced to gain deeper insight into binding mechanisms. Continuous PET path in CTCHN2EPh is averted towards Yb(III) through the LMCT mechanism. Binding constant, Job’s plot, and LOD calculations were carried out to establish its effectiveness as a selective chemosensor for Yb(III) detection. This work has promising implications for the future development of physical sensors, utilizing functionalized CTC with ethyl-phthalimide, as a potential platform for lanthanide detection.Graphical abstract

This study describes the synthesis and characterization of some 1-(2,7-dichloro-9-[(1,3-diphenyl-1H-pyrazol-4-yl)methylene]-9H-fluoren-4-yl)-2-(methylselenyl)-ethanols and their biological evaluation as antimicrobial agents. The synthesis of the target compounds requires two key starting materials, 1-[2,7-dichloro-9H-fluoren-4-yl]-2-(methylselanyl)ethan-1-ol and various 1,3-diarylpyrazole-4-carboxaldehydes. The key intermediates, 1,3-diarylpyrazole-4-carboxaldehydes were prepared by the Vilsmeier-Haack reaction. Finally, the target compounds were obtained by a simple Knoevenagel condensation. The structures of the newly synthesized compounds were established based on spectral techniques. The synthesized compounds were screened for their in vitro antibacterial, antifungal, and anti-inflammatory activities. All the compounds were tested for their preliminary cytotoxicity by hemolysis assay. The microbial growth inhibition was also investigated via in silico molecular docking studies.Graphical abstract

Zinc zirconium phosphate and copper zirconium phosphate were used as reusable and efficient heterogeneous catalysts for the synthesis of 5-substituted-1H-tetrazoles through the [3 + 2] cycloaddition between various nitriles and sodium azide in N,N- dimethylformamide as solvent at 120 °C. This synthetic pathway has significant benefits, such as simple methodology, easy work-up procedure, and high yields. In addition, these nanocatalysts have no toxic metals and can be efficiently recycled up to several consecutive runs.Graphical Abstract

Here, the fabrication of a new electrode based on providing an electrocatalytic substrate by a newly assembled nanocomposition is reported. Ferric oxide-molybdenum disulfide-anthracite (Fe3O4–MoS2–ANT) modified glassy carbon electrode (GCE) was fabricated by a simple procedure and characterized by scanning electronic microscopy (SEM) and electrochemical impedance spectroscopy (EIS). The modified electrode was used as the sensing device for the voltammetric determination of paraquat (PQ), an important herbicide in environmental water resources. The sensor showed good electrocatalytic activity toward the reduction of PQ. We found that the electrochemical sensitivity and durability of the modified GCE enhance in the presence of ANT. Cyclic voltammetric (CV) and differential pulse voltammetry (DVP) were used and the results showed that the Fe3O4/MoS2/ANT composition provides excellent electrocatalytic response for the determination of PQ. The electrochemical responses of the ANT/MoS2/Fe3O4/GCE were investigated to find optimal conditions of scan rate, pH, type of supporting electrolyte, and response repeatability. A linear response of 0.5–180.0 µM with a correlation coefficient (R2) of 0.997 and a detection limit (LOD) of 0.03 µM of PQ were obtained under the optimized conditions. Reasonable recoveries of PQ were obtained between 93.33 and 101.95% for tested river water samples.

Sb speciation analysis is important in relation to industrial exposure or environmental release because of the large difference in toxicity between SbIII and SbV. In this study, the release of Sb species from a semiconductor material (undoped and Bi-doped InSb thin films) in 0.1 mol/L sodium acetate buffer was investigated using hydride generation–microwave plasma-atomic emission spectroscopy (HG–MP-AES). Total Sb was determined using our previously reported method, and SbIII concentration was measured without reduction by potassium iodide and with a lower sodium tetrahydroborate/sodium hydroxide concentration. To estimate the SbV concentration, the SbIII concentration was subtracted from the total Sb concentration. The Sb species were not changed by Bi doping, even though Bi doping suppressed the Sb elution from the thin films. A large fraction of Sb eluted as SbIII during leaching for 28 days. This is the first Sb speciation analysis using HG–MP-AES of eluates from Sb-based materials. Sb speciation analysis using HG–MP-AES is cost effective, reliable, and requires only simple sample preparation.

Thromboembolism because of coronavirus infection (COVID-19) resulted in increasing the number of sudden deaths after recovery. So, patients were switched to edoxaban tosylate monohydrate (EDTM) therapy after low molecular weight heparin to shorten the hospitalization period. In response to increase the demand for EDTM, we developed a home-made screen-printed electrode to determine EDTM in its pure form and pharmaceutical dosage form. Optimized conditions were achieved with a screen-printed electrode utilizing EDTM-Phosphotungstic acid (EDTM-PTA) as an ion pair complex and a plasticizer dibutyl phthalate with a Nernstian slope of 58.78 ± 0.1 mV decade−1 at the concentrations ranging from 5.0 × 10–6 to 1.0 × 10–2 M EDTM (R2 = 0.9985). The detection limit was 4.3 × 10–6 M. Our method was proven to be eco-friendly after assessment by Eco-Scale and Complex-GAPI. The results obtained were validated according to ICH guidelines and were found to agree with those gained from the reference method.